Cas no 5600-63-5 (Benzenebutanoylchloride, 4-nitro-)

• Product Name: Benzenebutanoylchloride, 4-nitro-
• CAS No: 5600-63-5
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 369014
• PubChem ID: 79712
• Update Time: 2025-04-19

Benzenebutanoylchloride, 4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoylchloride, 4-nitro-
• 4-(4-nitrophenyl)butanoyl chloride
• 4-(4-nitrophenyl)butyryl chloride
• LQGNQUFFXKOHBQ-UHFFFAOYSA-N
• SCHEMBL5030925
• 5600-63-5
• DTXSID70204573
• EINECS 227-020-4
• 4-p-nitrophenylbutyryl chloride
• NS00033444

• Inchi： 1S/C10H10ClNO3/c11-10(13)3-1-2-8-4-6-9(7-5-8)12(14)15/h4-7H,1-3H2
• InChI Key： LQGNQUFFXKOHBQ-UHFFFAOYSA-N
• SMILES： ClC(CCCC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 227.035
• Monoisotopic Mass: 227.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 62.9A^2

Experimental Properties

• Density: 1.296
• Boiling Point: 360.1°Cat760mmHg
• Flash Point: 171.6°C
• Refractive Index: 1.556
• PSA: 60.21